1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-methylcyclohexyl)azetidine-3-carboxamide

• IUPAC Name: N-(2-methylcyclohexyl)-1-(6-pyrazol-1-ylpyrimidin-4-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C18H24N6O/c1-13-5-2-3-6-15(13)22-18(25)14-10-23(11-14)16-9-17(20-12-19-16)24-8-4-7-21-24/h4,7-9,12-15H,2-3,5-6,10-11H2,1H3,(H,22,25)
• InChI Key: LIBMSHTXWKWZLV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1NC(=O)C2CN(C2)C3=NC=NC(=C3)N4C=CC=N4
• Molecular Formula: C18H24N6O
• Molecular Weight: 340.4 g/mol
• CAS No.: 2034360-38-6

Description

The compound 1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-methylcyclohexyl)azetidine-3-carboxamide is a synthetic small molecule featuring a pyrimidine core substituted with a pyrazole ring at the 6-position. The azetidine-3-carboxamide moiety is linked to the pyrimidine via a methylene bridge, while the amide nitrogen is further substituted with a 2-methylcyclohexyl group.

Biological Activity

The compound 1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-methylcyclohexyl)azetidine-3-carboxamide is a heterocyclic organic compound that has garnered attention in medicinal chemistry due to its potential biological activities, particularly in cancer therapy. This article reviews its biological activity, synthesizing findings from various studies to provide a comprehensive overview.

Chemical Structure

The molecular formula of this compound is $C_{16}H_{22}N_{6}O$ with a molecular weight of approximately 306.39 g/mol. Its structure features a pyrimidine ring substituted with a pyrazole moiety and an azetidine carboxamide, which are crucial for its biological interactions.

Property	Value
Molecular Formula	C16H22N6O
Molecular Weight	306.39 g/mol
IUPAC Name	1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-methylcyclohexyl)azetidine-3-carboxamide
SMILES	CC1CCN(C(=O)C2=C(N=C(N2)C=C1)N)C(=C(C=N)C=C(C=N)C=C(C=N)C=C(C=N)C=C(C=N)C=C(C=N))

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets involved in cancer cell proliferation and survival. The compound has been shown to act as an epidermal growth factor receptor inhibitor (EGFRI) , which is crucial in the treatment of various cancers, including lung and colorectal cancers.

Key Findings:

• Inhibition of EGFR: The compound demonstrates significant inhibitory effects on wild-type and mutant EGFR, which is often overexpressed in cancer cells. Studies have reported IC50 values as low as 0.016 µM against EGFR WT and 0.236 µM against the mutant form (EGFR T790M), indicating potent activity .
• Anti-proliferative Effects: In vitro studies have shown that the compound induces apoptosis in cancer cell lines such as A549 (lung cancer) and HCT-116 (colon cancer), with notable alterations in cell cycle distribution, particularly arresting cells at the S and G2/M phases .

Case Studies and Research Findings

Several studies have explored the biological activity of this compound and related derivatives:

• Cell Cycle Analysis:
  • Treatment with the compound resulted in a significant decrease in G1 phase cells (from 53.87% to 28.04%) and an increase in S phase (from 28.70% to 42.39%) and G2/M phase cells (from 16.56% to 28.55%), suggesting effective cell cycle modulation .
• Apoptotic Induction:
  • Flow cytometric analyses indicated that the compound increases the BAX/Bcl-2 ratio by 8.8-fold, promoting apoptosis through mitochondrial pathways .
• Kinase Inhibition:
  • The compound's ability to inhibit kinases involved in signaling pathways critical for cancer cell survival has been confirmed, further supporting its potential as a therapeutic agent .

Summary of Biological Activities

Activity Type	Observations
EGFR Inhibition	IC50 = 0.016 µM (WT), 0.236 µM (T790M)
Anti-proliferative	Significant reduction in cell viability
Apoptosis Induction	Increased BAX/Bcl-2 ratio
Cell Cycle Arrest	Arrest at S and G2/M phases

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Analogs

The following analogs share the azetidine-carboxamide core and pyrimidine-pyrazole backbone but differ in substituents on the amide nitrogen or pyrazole ring:

1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(4-methyl-1,2,5-oxadiazol-3-yl)azetidine-3-carboxamide

• Molecular Formula : C₁₄H₁₄N₈O₂
• Molecular Weight : 326.31 g/mol
• Substituent : 4-methyl-1,2,5-oxadiazol-3-yl group.

1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-(thiophen-2-yl)ethyl)azetidine-3-carboxamide

• Molecular Formula : C₁₇H₁₈N₆OS
• Molecular Weight : 354.4 g/mol
• Substituent : 2-(thiophen-2-yl)ethyl group.
• Key Features: The thiophene moiety adds aromaticity and sulfur-based polarity, which may influence membrane permeability. Thiophene derivatives are known for improved pharmacokinetic profiles in CNS-targeted drugs, but specific data for this compound are lacking .

1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-methylbenzo[d]thiazol-5-yl)azetidine-3-carboxamide

• Molecular Formula : C₂₁H₂₁N₇OS
• Molecular Weight : 419.5 g/mol
• Substituent : 2-methylbenzo[d]thiazol-5-yl group and 3,5-dimethylpyrazole.
• Key Features : The benzo[d]thiazole substituent introduces a planar, fused aromatic system, likely enhancing DNA intercalation or protein binding. The dimethylpyrazole may reduce metabolic oxidation compared to unsubstituted pyrazole .

Comparative Analysis Table

Compound Name	Substituent	Molecular Weight	Key Structural Feature	Potential Functional Impact
Target Compound (N-(2-methylcyclohexyl))	2-methylcyclohexyl	Not reported	Aliphatic, bulky substituent	Increased lipophilicity, steric hindrance
N-(4-methyl-1,2,5-oxadiazol-3-yl) analog	4-methyl-1,2,5-oxadiazol-3-yl	326.31	Electron-deficient heterocycle	Metabolic stability
N-(2-(thiophen-2-yl)ethyl) analog	2-(thiophen-2-yl)ethyl	354.4	Sulfur-containing aromatic group	Enhanced membrane permeability
N-(2-methylbenzo[d]thiazol-5-yl) analog	2-methylbenzo[d]thiazol-5-yl	419.5	Fused aromatic system	DNA/protein binding affinity

Research Findings and Hypotheses

• Lipophilicity : The 2-methylcyclohexyl group in the target compound likely increases lipophilicity compared to oxadiazole or thiophene analogs, which could improve blood-brain barrier penetration but reduce aqueous solubility.
• Metabolic Stability : Oxadiazole-containing analogs may exhibit higher metabolic stability due to resistance to oxidative enzymes, whereas thiophene or aliphatic substituents (e.g., cyclohexyl) could be prone to CYP450-mediated metabolism .